Cas no 457098-83-8 (PYRAZINECARBONYL AZIDE, 5-METHYL-)

• Product Name: PYRAZINECARBONYL AZIDE, 5-METHYL-
• CAS No: 457098-83-8
• MF: C₆H₅N₅O
• MW: 163.136799573898
• CID: 3516884
• PubChem ID: 21959006
• Update Time: 2025-04-21

PYRAZINECARBONYL AZIDE, 5-METHYL- Chemical and Physical Properties

Names and Identifiers

• PYRAZINECARBONYL AZIDE, 5-METHYL-
• 2-Pyrazinecarbonyl azide, 5-methyl-
• 5-Methyl-2-pyrazinecarbonyl azide
• JSXYKMRDXPBXRD-UHFFFAOYSA-N
• 457098-83-8
• 5-methyl-pyrazine-2-carbonyl azide
• SCHEMBL13788656
• DB-155498

• Inchi： 1S/C6H5N5O/c1-4-2-9-5(3-8-4)6(12)10-11-7/h2-3H,1H3
• InChI Key： JSXYKMRDXPBXRD-UHFFFAOYSA-N
• SMILES： C(C1=NC=C(C)N=C1)(=O)N=[N+]=[N-]

Computed Properties

• Exact Mass: 163.04940980Da
• Monoisotopic Mass: 163.04940980Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.2Ų